Cas no 1239368-65-0 (2-hydroxy-2-(4-hydroxy-3-(hydroxymethyl)phenyl)acetaldehyde)

2-hydroxy-2-(4-hydroxy-3-(hydroxymethyl)phenyl)acetaldehyde structure
1239368-65-0 structure
Product Name:2-hydroxy-2-(4-hydroxy-3-(hydroxymethyl)phenyl)acetaldehyde
CAS No:1239368-65-0
MF:C9H10O4
MW:182.173303127289
CID:1005980
PubChem ID:91757337
Update Time:2025-04-20

2-hydroxy-2-(4-hydroxy-3-(hydroxymethyl)phenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-2-(4-hydroxy-3-(hydroxymethyl)phenyl)acetaldehyde
    • alpha,4-Dihydroxy-3-(hydroxymethyl)benzeneacetaldehyde
    • 1239368-65-0
    • Benzeneacetaldehyde, alpha,4-dihydroxy-3-(hydroxymethyl)-
    • 2-hydroxy-2-(4-hydroxy-3-(hydroxymethyl)phenyl)ace
    • XC26RVX6Z5
    • ALBUTEROL_met011
    • Inchi: 1S/C9H10O4/c10-4-7-3-6(9(13)5-11)1-2-8(7)12/h1-3,5,9-10,12-13H,4H2
    • InChI Key: BMNRWZCHNOLSJD-UHFFFAOYSA-N
    • SMILES: OC(C=O)C1C=CC(=C(CO)C=1)O

Computed Properties

  • Exact Mass: 182.05790880g/mol
  • Monoisotopic Mass: 182.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 77.8Ų

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